Cas no 10481-34-2 (2-Bromocyclopent-2-enone)

2-Bromocyclopent-2-enone structure
2-Bromocyclopent-2-enone structure
Product Name:2-Bromocyclopent-2-enone
CAS No:10481-34-2
MF:C5H5BrO
MW:160.996600866318
MDL:MFCD11109364
CID:139802
PubChem ID:3014641
Update Time:2025-04-19

2-Bromocyclopent-2-enone Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one,2-bromo-
    • 2-Bromo-2-cyclopentenone
    • 2-BroMo-cyclopent-2-enone
    • 2-Bromocyclopent-2-enone
    • 2-bromo-1-cyclopent-2-enone
    • 2-Bromo-2-cyclopenten-1-one
    • 2-bromo-2-cyclopentene-1-one
    • 2-bromo-cyclopent-2-en-1-one
    • AC1MHZXW
    • bromocyclopentenone
    • SureCN1338864
    • 2-Bromocyclopent-2-enone - B3409
    • 2-Cyclopenten-1-one, 2-broMo-
    • MFCD11109364
    • SCHEMBL1338864
    • AKOS006240715
    • CS-0030114
    • BS-14256
    • InChI=1/C5H5BrO/c6-4-2-1-3-5(4)7/h2H,1,3H2
    • D82390
    • 10481-34-2
    • WJZDXONSAPNKGB-UHFFFAOYSA-
    • EN300-62497
    • SY318765
    • WJZDXONSAPNKGB-UHFFFAOYSA-N
    • J-508515
    • A801065
    • 2-bromocyclopent-2-en-1-one
    • FT-0658424
    • DTXSID00146755
    • DB-364903
    • MDL: MFCD11109364
    • Inchi: 1S/C5H5BrO/c6-4-2-1-3-5(4)7/h2H,1,3H2
    • InChI Key: WJZDXONSAPNKGB-UHFFFAOYSA-N
    • SMILES: BrC1=CCCC1=O

Computed Properties

  • Exact Mass: 159.95235
  • Monoisotopic Mass: 159.952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: No data available
  • Density: 1.771
  • Melting Point: Not available
  • Boiling Point: 216°Cat760mmHg
  • Flash Point: 117°C
  • Refractive Index: 1.587
  • PSA: 17.07
  • LogP: 1.62810
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-Bromocyclopent-2-enone Pricemore >>

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2-Bromocyclopent-2-enone Related Literature

  • 1. A radical based addition–elimination route for the preparation of indoles
    John A. Murphy,Karen A. Scott,Rhona S. Sinclair,Concepcion Gonzalez Martin,Alan R. Kennedy,Norman Lewis J. Chem. Soc. Perkin Trans. 1 2000 2395
  • 2. 1,2- versus 1,4-Addition to α-donor-cyclopenten-1-ones; a comparison of calculated and experimental data??
    Hanna S. H. Gautun,Rolf Carlson,Per N. Skancke J. Chem. Soc. Perkin Trans. 2 1999 1835
  • 3. α′-Bromination of α,β-unsaturated ketones by an electrochemical procedure
    Michiharu Mitani,Tamotsu Kobayashi,Kikuhiko Koyama J. Chem. Soc. Chem. Commun. 1991 1418
  • 4. Synthetic approaches towards phorbols via the ultra-high-pressure mediated intramolecular Diels–Alder reaction of furans (IMDAF): effect of furan substitution
    Angela C. Brickwood,Michael G. B. Drew,Laurence M. Harwood,Tsutomu Ishikawa,Pierre Marais,Véronique Morisson J. Chem. Soc. Perkin Trans. 1 1999 913
  • 5. Reactions of α-diazo ketones with selenium-based Reagents. A general synthesis of α-chloro-, α-bromo, α-phenylseleno-, α-acetoxy-, and α-methoxy-αβ-unsaturated ketones
    Daniel J. Buckley,M. Anthony McKervey J. Chem. Soc. Perkin Trans. 1 1985 2193
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